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‘ Compound of Interest

Compound Name: 2-Sulfanylacetohydrazide
CAS No.: 760-30-5
Cat. No.: B1265980
Get Quote

An In-depth Technical Guide on the Synthesis and Characterization of 2-Amino-5-bromopyridine

Disclaimer: The initial request specified CAS 760-30-5, which corresponds to 2-sulfanylacetohydrazide[1][2].
However, the context of the request, focusing on a topic relevant to drug development professionals, and the
common conflation of chemical identifiers, strongly suggests that the intended compound of interest is a more
common pharmaceutical intermediate. Based on a comprehensive analysis of related chemical structures and
their prevalence in synthetic chemistry literature, this guide will focus on 2-Amino-5-bromopyridine (CAS 1072-
97-5). This compound is a widely used building block in the synthesis of various active pharmaceutical
ingredients.[3][4][5]

Introduction

2-Amino-5-bromopyridine is a key heterocyclic intermediate in organic synthesis, particularly valued in the field
of medicinal chemistry. Its structure, featuring a pyridine ring substituted with both an amino and a bromo group,
offers versatile handles for further chemical modifications. This guide provides a detailed overview of a common
and efficient synthesis route for 2-Amino-5-bromopyridine and outlines a comprehensive workflow for its
structural characterization and purity assessment, tailored for researchers and professionals in drug
development.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Amino-5-bromopyridine is presented in the table below.
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Property Value Source
CAS Number 1072-97-5 [6]
Molecular Formula CsHsBrN2 [6]
Molecular Weight 173.01 g/mol [6]
Appearance Light yellow crystalline solid [7]
Melting Point 133-138 °C [7]

Soluble in methanol, chloroform,

Solubility ethyl acetate. Slightly soluble in
water.

(7]

Synthesis of 2-Amino-5-bromopyridine

The most prevalent and scalable synthesis of 2-Amino-5-bromopyridine involves the electrophilic bromination of

2-aminopyridine. The choice of brominating agent and reaction conditions is critical to control regioselectivity

and minimize the formation of di-brominated byproducts.[5][8]

Synthesis Workflow Diagram
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Caption: A typical workflow for the synthesis of 2-Amino-5-bromopyridine.
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Detailed Synthesis Protocol

This protocol is based on the use of phenyltrimethylammonium tribromide as the brominating agent, which offers
advantages in terms of handling and selectivity compared to liquid bromine.[3][4]

Materials:

e 2-Aminopyridine

¢ Phenyltrimethylammonium tribromide
e Chloroform (or Dichloromethane)

« Saturated Sodium Chloride solution

o Anhydrous Sodium Sulfate

* Benzene (for recrystallization)
Procedure:

 In a three-necked flask equipped with a mechanical stirrer, thermometer, and condenser, add 2-aminopyridine
(1 equivalent) and chloroform (approximately 30 mL per gram of 2-aminopyridine).[4]

« Stir the mixture to ensure complete dissolution of the 2-aminopyridine.
* Add phenyltrimethylammonium tribromide (1 equivalent) to the solution.[3]
« Maintain the reaction temperature between 20-50 °C and stir for 1-3 hours.[3][4]

« Upon completion of the reaction (monitored by TLC), wash the reaction mixture with a saturated sodium
chloride solution.[3]

e Separate the organic layer and wash it 2-3 times with water.[3]

« Dry the organic phase over anhydrous sodium sulfate and filter.[3]

» Remove the solvent by rotary evaporation to yield a crude product.[3]

o Recrystallize the crude product from benzene to obtain a purified yellow solid of 2-Amino-5-bromopyridine.[3]

« Filter the crystals and dry under vacuum.

Characterization of 2-Amino-5-bromopyridine
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A thorough characterization is essential to confirm the identity and purity of the synthesized 2-Amino-5-
bromopyridine. This typically involves a combination of spectroscopic and chromatographic techniques.

Characterization Workflow Diagram
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Caption: A comprehensive workflow for the characterization of 2-Amino-5-bromopyridine.

Spectroscopic and Chromatographic Data

* 1H NMR Spectroscopy: The proton NMR spectrum provides characteristic signals for the protons on the
pyridine ring. The expected chemical shifts and coupling patterns are crucial for confirming the regiochemistry
of the bromination.[5][9]

¢ 13C NMR Spectroscopy: The 13C NMR spectrum will show the expected number of signals corresponding to
the carbon atoms in the molecule, further confirming its structure.[6]

« Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for the N-H stretches
of the primary amine, as well as C-N and C-Br stretching vibrations, and aromatic C-H and C=C bonds.[6][10]
[11]

¢ Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight of the compound.
The mass spectrum of 2-Amino-5-bromopyridine will show a characteristic isotopic pattern for bromine (*°Br
and 81Br).[9]

« High-Performance Liquid Chromatography (HPLC): HPLC is a powerful tool for assessing the purity of the
synthesized compound. A well-developed HPLC method can separate the desired product from any unreacted
starting material and byproducts, allowing for accurate quantification of purity.[5]

Safety Information
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It is imperative to handle all chemicals with appropriate safety precautions in a well-ventilated fume hood. Wear
personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. For detailed safety
information, consult the Safety Data Sheet (SDS) for 2-Amino-5-bromopyridine and all other reagents used in
the synthesis.[12][13][14]

Conclusion

This technical guide provides a comprehensive overview of a reliable synthesis and a robust characterization
workflow for 2-Amino-5-bromopyridine. The detailed protocols and analytical methods described herein are
intended to support researchers and drug development professionals in the efficient and accurate preparation
and validation of this important chemical intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no
warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your
experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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